1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid
Overview
Description
“1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid” is a compound that contains an oxazole ring, which is a five-membered ring with two adjacent heteroatoms: one oxygen atom and one nitrogen atom . The compound also contains a cyclobutane ring, which is a four-membered carbon ring, and a carboxylic acid group .
Synthesis Analysis
The synthesis of oxazole derivatives has been a topic of interest in medicinal chemistry due to their wide spectrum of biological activities . Oxazoles can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine . This reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence .Molecular Structure Analysis
The molecular structure of “1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid” includes an oxazole ring attached to a cyclobutane ring, which is further attached to a carboxylic acid group . The presence of these functional groups can influence the compound’s physical properties and reactivity .Chemical Reactions Analysis
Oxazoles can undergo various chemical reactions. For instance, they can undergo direct arylation with high regioselectivity at both C-5 and C-2 for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid” would depend on its specific structure. For instance, the presence of the oxazole and cyclobutane rings and the carboxylic acid group can influence properties such as solubility, melting point, and reactivity .Mechanism of Action
Safety and Hazards
The safety and hazards associated with “1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid” would depend on its specific structure. For instance, the compound “1-(1,2-oxazol-5-yl)cyclobutane-1-carboxylic acid” has been associated with hazard statements H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and respiratory irritation .
Future Directions
The future directions for research on “1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid” and related compounds could include further exploration of their synthesis, characterization, and biological activities. Given the wide range of biological activities associated with oxazole derivatives, these compounds could have potential applications in the development of new therapeutic agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid involves the synthesis of the oxazole ring followed by the attachment of the cyclobutane-1-carboxylic acid group.", "Starting Materials": [ "2-bromoacetophenone", "ethyl oxalate", "hydrazine hydrate", "sodium hydroxide", "cyclobutane-1-carboxylic acid", "thionyl chloride", "triethylamine", "2-aminoethanol", "acetic anhydride", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Synthesis of 2-(2-bromoacetyl)phenol by reacting 2-bromoacetophenone with hydrazine hydrate and sodium hydroxide.", "Synthesis of 2-(2-hydroxyacetyl)phenol by reacting 2-(2-bromoacetyl)phenol with ethyl oxalate and sodium ethoxide.", "Synthesis of 2-(2-oxoethyl)oxazole by reacting 2-(2-hydroxyacetyl)phenol with thionyl chloride and triethylamine.", "Synthesis of 1-(2-oxoethyl)oxazole by reacting 2-(2-oxoethyl)oxazole with 2-aminoethanol.", "Synthesis of 1-(1,3-oxazol-2-yl)cyclobutane-1-carboxylic acid by reacting 1-(2-oxoethyl)oxazole with cyclobutane-1-carboxylic acid, acetic anhydride, and sodium bicarbonate." ] } | |
CAS RN |
1541023-18-0 |
Molecular Formula |
C8H9NO3 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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